Cas no 864860-54-8 (methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-54-8
• MF: C₂₀H₁₅N₃O₅S
• MW: 409.415203332901
• CID: 6575319
• Update Time: 2025-05-24

methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate
• methyl 2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[3-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino]-, methyl ester

• Inchi： 1S/C20H15N3O5S/c1-28-19(27)12-5-6-14-15(10-12)29-20(21-14)22-18(26)11-3-2-4-13(9-11)23-16(24)7-8-17(23)25/h2-6,9-10H,7-8H2,1H3,(H,21,22,26)
• InChI Key： FDVMULIDDFWCCU-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate

Methyl 2-3-(2,5-Dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate: A Comprehensive Overview

Methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate, identified by the CAS number 864860-54-8, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a dioxopyrrolidine moiety. The combination of these structural elements contributes to its unique chemical properties and potential for use in advanced materials and drug development.

The benzothiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its versatility in chemical synthesis. The presence of the dioxopyrrolidine group further enhances the compound's functionality by introducing additional sites for chemical modification and interaction. Recent studies have highlighted the potential of such structures in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most intriguing aspects of methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate is its ability to participate in various types of non-covalent interactions. These interactions include hydrogen bonding, π–π stacking, and van der Waals forces, which are critical for its stability and reactivity in different chemical environments. Researchers have leveraged these properties to explore its role in supramolecular chemistry and self-assembling systems.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have provided insights into the distribution of electron density within the molecule, which is crucial for understanding its reactivity towards nucleophilic and electrophilic attack. These findings have implications for the design of more efficient synthetic pathways and catalytic processes involving this compound.

In terms of synthesis, methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate can be prepared through a variety of methods, including condensation reactions and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Optimal conditions for these reactions have been reported in recent literature, emphasizing the importance of precise control over reaction parameters such as temperature, pH, and solvent choice.

The application of this compound extends beyond traditional chemical synthesis into areas such as materials science and biotechnology. For example, it has been investigated as a potential precursor for the synthesis of advanced polymers with tailored mechanical and thermal properties. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been explored, offering new possibilities for gas storage and catalysis.

From a pharmacological perspective, methyl 2-3-(2,5-dioxopyrrolidin-1-yl)benzamido-1,3-benzothiazole-6-carboxylate has shown promise as a lead compound for drug discovery efforts targeting various disease states. Its ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry research. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and neurodegenerative disorders.

Environmental considerations are also an important aspect when evaluating compounds like methyl 2-3-(2,5-dioxopyrrolidin-1-yli)benzamido...